2-{[(4-methoxybenzyl)amino]methylene}-5,5-dimethyl-1,3-cyclohexanedione

• IUPAC Name: 3-hydroxy-2-[(4-methoxyphenyl)methyliminomethyl]-5,5-dimethylcyclohex-2-en-1-one
• InChI: InChI=1S/C17H21NO3/c1-17(2)8-15(19)14(16(20)9-17)11-18-10-12-4-6-13(21-3)7-5-12/h4-7,11,19H,8-10H2,1-3H3
• InChI Key: HBVMCLXHGYKWDB-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=C(C(=O)C1)C=NCC2=CC=C(C=C2)OC)O)C
• Molecular Formula: C17H21NO3
• Molecular Weight: 287.35 g/mol

Description

2-{[(4-methoxybenzyl)amino]methylene}-5,5-dimethyl-1,3-cyclohexanedione, commonly known as Meldrum's acid, is a versatile organic compound with various applications in scientific research. It is a white crystalline solid that is soluble in polar solvents and has a melting point of 95-96°C. Meldrum's acid has been extensively studied due to its unique chemical properties and versatile applications in different fields of research.

Mechanism of Action

Meldrum's acid acts as a nucleophile and can undergo various reactions such as nucleophilic addition, nucleophilic substitution, and nucleophilic acyl substitution. It can also act as a dienophile in Diels-Alder reactions.
Biochemical and Physiological Effects:
Meldrum's acid has not been extensively studied for its biochemical and physiological effects. However, it has been reported to exhibit anticonvulsant and sedative properties in animal models.

Advantages and Limitations for Lab Experiments

Meldrum's acid has several advantages in laboratory experiments, including its versatility, ease of synthesis, and stability. However, it has limited solubility in nonpolar solvents, which can limit its applications in certain experiments.

Future Directions

There are several future directions for the use of Meldrum's acid in scientific research. One possible direction is the synthesis of new organic compounds for pharmaceutical and materials science applications. Meldrum's acid can also be used as a starting material for the synthesis of new cyclic ketones and esters. Additionally, further studies are needed to explore the biochemical and physiological effects of Meldrum's acid.
In conclusion, Meldrum's acid is a versatile organic compound with various applications in scientific research. Its unique chemical properties make it a valuable building block in the synthesis of various organic compounds. While further studies are needed to explore its biochemical and physiological effects, Meldrum's acid has already contributed significantly to the field of organic chemistry.

Synthesis Methods

Meldrum's acid can be synthesized through several methods, including the reaction of malonic acid with acetic anhydride in the presence of a catalyst such as sulfuric acid or phosphoric acid. Another method involves the reaction of malonic acid with an alkyl halide in the presence of a base such as sodium ethoxide. The resulting product is then treated with acetic anhydride to form Meldrum's acid.

Scientific Research Applications

Meldrum's acid has been widely used in scientific research due to its unique chemical properties. It has been used as a building block in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and materials science. Meldrum's acid has also been used as a starting material in the synthesis of cyclic ketones and esters.